Cas no 1211286-62-2 (N-(2-{6-(morpholin-4-yl)pyrimidin-4-yloxy}ethyl)cyclopropanecarboxamide)

• Product Name: N-(2-{6-(morpholin-4-yl)pyrimidin-4-yloxy}ethyl)cyclopropanecarboxamide
• CAS No: 1211286-62-2
• MF: C₁₄H₂₀N₄O₃
• MW: 292.333602905273
• CID: 6231465
• PubChem ID: 45541832
• Update Time: 2025-10-20

N-(2-{6-(morpholin-4-yl)pyrimidin-4-yloxy}ethyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(morpholin-4-yl)pyrimidin-4-yloxy}ethyl)cyclopropanecarboxamide
• N-(2-((6-morpholinopyrimidin-4-yl)oxy)ethyl)cyclopropanecarboxamide
• F5624-0002
• VU0649224-1
• 1211286-62-2
• N-(2-{[6-(morpholin-4-yl)pyrimidin-4-yl]oxy}ethyl)cyclopropanecarboxamide
• AKOS024515985
• N-[2-(6-morpholin-4-ylpyrimidin-4-yl)oxyethyl]cyclopropanecarboxamide

• Inchi： 1S/C14H20N4O3/c19-14(11-1-2-11)15-3-6-21-13-9-12(16-10-17-13)18-4-7-20-8-5-18/h9-11H,1-8H2,(H,15,19)
• InChI Key： AJWWHSPGUFJTRX-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCOC1=CC(=NC=N1)N1CCOCC1

Computed Properties

• Exact Mass: 292.15354051g/mol
• Monoisotopic Mass: 292.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.6Ų

Additional information on N-(2-{6-(morpholin-4-yl)pyrimidin-4-yloxy}ethyl)cyclopropanecarboxamide

Introduction to N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide

N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide, with CAS No. 1211286-62-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique chemical structure, which incorporates a cyclopropane ring, a morpholine group, and a pyrimidine moiety. These structural elements contribute to its potential as a drug candidate with diverse biological activities.

The cyclopropane carboxamide core of this compound is a well-known scaffold in drug design, often associated with potent biological effects. Recent studies have highlighted its ability to modulate various cellular pathways, making it a promising lead for the development of novel therapeutic agents. The morpholine group, attached via a pyrimidine ring, adds further complexity to the molecule, enhancing its pharmacokinetic properties and potentially improving its bioavailability.

Pyrimidine derivatives, such as those found in this compound, have been extensively studied for their roles in nucleic acid synthesis and as inhibitors of key enzymes involved in cellular metabolism. The presence of the pyrimidine moiety in N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide suggests that it may exhibit anti-proliferative or anti-inflammatory activities, which are currently under investigation in preclinical models.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. These studies suggest that the cyclopropane carboxamide group may interact with specific receptor sites, potentially leading to novel therapeutic applications. Additionally, the morpholine group has been shown to enhance the stability of the molecule, reducing its susceptibility to metabolic degradation.

In terms of synthesis, N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

The biological evaluation of this compound has revealed intriguing results. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting potential applications in the treatment of chronic diseases such as arthritis or neurodegenerative disorders. Furthermore, preliminary animal studies indicate that the compound exhibits low toxicity and favorable pharmacokinetic profiles.

As interest in cyclopropane-containing compounds continues to grow, N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide represents a cutting-edge example of how structural diversity can be leveraged to develop innovative therapeutic agents. Its unique combination of functional groups positions it as a valuable tool for exploring new avenues in drug discovery.

In conclusion, N-(2-{6-(Morpholin-4-yl)Pyrimidin-4-yloxy}Ethyl)Cyclopropanecarboxamide (CAS No. 1211286-62-2) stands at the forefront of modern medicinal chemistry research. With its distinctive structure and promising biological properties, this compound holds significant potential for advancing our understanding of complex biological systems and paving the way for novel therapeutic interventions.